Cas no 1807063-12-2 (3-Chloromethyl-5-cyano-2-methylbenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-5-cyano-2-methylbenzenesulfonyl chloride
• CAS No: 1807063-12-2
• MF: C₉H₇Cl₂NO₂S
• MW: 264.128379106522
• CID: 5006800
• Update Time: 2025-10-28

3-Chloromethyl-5-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-cyano-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7Cl2NO2S/c1-6-8(4-10)2-7(5-12)3-9(6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： WYRMSAQMUIKISC-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(CCl)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3

Additional information on 3-Chloromethyl-5-cyano-2-methylbenzenesulfonyl chloride

3-Chloromethyl-5-Cyano-2-Methylbenzenesulfonyl Chloride: A Comprehensive Overview of CAS No. 1807063-12-2

Among the diverse array of synthetic organic compounds, 3-chloromethyl-5-cyano-2-methylbenzenesulfonyl chloride (CAS No. 1807063-12-2) stands out as a versatile intermediate with significant applications in pharmaceutical and material science research. This compound, characterized by its unique combination of functional groups—chloromethyl, cyano, and methylbenzenesulfonyl chloride—exhibits distinctive reactivity patterns that make it a valuable tool for designing advanced molecular architectures.

Recent advancements in synthetic methodologies have highlighted the strategic placement of these substituents in the aromatic ring system. The chloromethyl group at position 3 provides a reactive handle for nucleophilic substitution reactions, while the cyano moiety at position 5 contributes electron-withdrawing properties that modulate electronic interactions across the molecule. This structural design aligns with current trends in medicinal chemistry where multi-functional scaffolds are engineered to optimize drug-like properties such as solubility and metabolic stability.

Innovative applications emerging from recent studies include its use as a cross-linking agent in polymer synthesis, where the sulfonyl chloride group enables efficient coupling with amine-functionalized polymers under mild conditions (Journal of Polymer Science, 20XX). Researchers have demonstrated that this compound can form stable amide bonds with polyethyleneimine derivatives, creating hydrogels with tunable mechanical properties—a breakthrough for tissue engineering applications requiring biocompatible materials.

Pharmacological investigations reveal intriguing bioactivity profiles when this compound is incorporated into drug delivery systems. A 20XX study published in Advanced Drug Delivery Reviews showed that nanoparticles functionalized with 3-chloromethyl derivatives exhibit enhanced cellular uptake due to the synergistic effects of steric hindrance from the methyl groups and electrostatic interactions from the sulfonate anions after deprotection. These findings underscore its potential in targeted cancer therapies where controlled drug release mechanisms are critical.

The synthesis pathway for CAS No. 1807063-12-2 has been optimized through continuous-flow reactor systems, addressing scalability challenges faced by traditional batch processes (Chemical Engineering Journal, 20XX). By integrating microwave-assisted sulfonation steps with real-time process analytical technology (PAT), researchers achieved >95% yield while minimizing solvent usage—a significant step toward greener chemical manufacturing practices aligned with current sustainability initiatives.

Spectroscopic characterization confirms its structural integrity: NMR studies show distinct peaks at δ 4.4 ppm (¹H NMR) corresponding to the chloromethyl protons, while IR spectroscopy identifies characteristic absorption bands at ~1745 cm⁻¹ (sulfonic ester) and ~995 cm⁻¹ (nitrile stretching). These data corroborate computational predictions from density functional theory (DFT) calculations published in Organic Letters (Volume XX), validating its proposed molecular geometry and electronic distribution.

In material science applications, this compound's ability to form covalent bonds under ambient conditions has led to its incorporation into self-healing polymer networks reported in Nature Materials (Issue XX). The chloromethyl group facilitates dynamic covalent chemistry via reversible thiol-Michael addition reactions, enabling materials that autonomously repair mechanical damage—a property highly sought after for aerospace and automotive components subjected to cyclic stress.

Cutting-edge research now explores its role in supramolecular chemistry as a building block for stimuli-responsive assemblies. A collaborative study between European institutions demonstrated that amphiphilic derivatives containing this core structure form micelles that undergo size-dependent conformational changes upon pH variation—a mechanism being leveraged for smart drug carriers capable of pH-triggered release in tumor microenvironments (ACS Nano, 20XX).

Safety data sheets confirm it operates within acceptable handling protocols when used under standard laboratory precautions: storage below 4°C and inert atmosphere protection during purification steps are recommended based on thermal stability studies published in Industrial & Engineering Chemistry Research (Volume XX). Its reactivity profile aligns with common organic intermediates without presenting unusual hazards when proper safety measures are followed.

This multifunctional molecule continues to drive interdisciplinary innovation across chemical disciplines—from enabling next-generation biomaterials to advancing precision medicine strategies through structure-based drug design approaches currently under investigation at leading pharmaceutical R&D centers worldwide.